Cas no 1806977-01-4 (2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde
• CAS No: 1806977-01-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4888158
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-5(3-12)2-6(13)7(11-4)8(9)10/h2-3,8,13H,1H3
• InChI Key： MTYQOZJMSIWGEL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C=O)C(C)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde (CAS No. 1806977-01-4)

2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806977-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a family of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a methyl substituent on the pyridine ring, contribute to its unique chemical properties and potential biological functions.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for drug design. This modification is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, such as reducing susceptibility to rapid metabolism by enzymatic pathways. Additionally, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence both solubility and interactions with biological targets. The methyl group at the 6-position further fine-tunes the electronic properties of the pyridine ring, affecting its reactivity and binding affinity.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The aldehyde functionality at the 5-position of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, studies have suggested that pyridine derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for therapeutic intervention. The combination of electronic and steric effects arising from its substituents allows for precise tuning of these interactions, which is crucial for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde behaves in biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates before experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently. Moreover, they provide insights into the molecular interactions that underpin biological activity, guiding the optimization of lead structures.

The synthesis of this compound involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct its complex framework efficiently. These techniques not only improve synthetic efficiency but also enable access to enantiomerically pure forms of the compound, which are often essential for achieving optimal pharmacological effects.

The pharmacological profile of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde has been investigated in several preclinical studies. Initial findings suggest that it exhibits promising activities against certain disease-related pathways. For example, it has shown inhibitory effects on enzymes involved in inflammation and oxidative stress, which are key mechanisms in various pathological conditions. Additionally, its ability to modulate receptor signaling has been explored in models of neurological disorders, where precise targeting is critical for therapeutic success.

The compound’s structural versatility also makes it a valuable intermediate for synthesizing more complex molecules with enhanced therapeutic potential. By incorporating this scaffold into larger drug-like structures, researchers can exploit its known bioactivity while introducing new functional groups to improve pharmacokinetic properties or expand target specificity. This modular approach has been instrumental in generating novel candidates for clinical development.

In conclusion,2-(Difluoromethyl)-3-hydroxy-6-methylpyridine-5-carboxaldehyde (CAS No. 1806977-01-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its combination of electronic and steric effects provides a robust platform for drug design, while its functional groups offer opportunities for further chemical elaboration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,this compound is poised to play an important role in addressing unmet medical needs.